Cas no 750635-93-9 ((4S,7S)-4,7-dimethyl-1,3,2-dioxathiepane 2-oxide)

• Product Name: (4S,7S)-4,7-dimethyl-1,3,2-dioxathiepane 2-oxide
• CAS No: 750635-93-9
• MF: C₆H₁₂O₃S
• MW: 164.222681045532
• CID: 3040655
• PubChem ID: 168443114
• Update Time: 2025-04-21

(4S,7S)-4,7-dimethyl-1,3,2-dioxathiepane 2-oxide Chemical and Physical Properties

Names and Identifiers

• (4S,7S)-4,7-dimethyl-1,3,2-dioxathiepane 2-oxide
• 750635-93-9

• Inchi： 1S/C6H12O3S/c1-5-3-4-6(2)9-10(7)8-5/h5-6H,3-4H2,1-2H3/t5-,6-/m0/s1
• InChI Key： SDFLVSQSOFUGLR-WDSKDSINSA-N
• SMILES： S1(=O)O[C@@H](C)CC[C@H](C)O1

Computed Properties

• Exact Mass: 164.05100
• Monoisotopic Mass: 164.05071541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.74000
• LogP: 2.03480